Cas no 1247771-97-6 (2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide)

• Product Name: 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide
• CAS No: 1247771-97-6
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 5914817
• PubChem ID: 61925206
• Update Time: 2025-06-08

2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide
• CS-0292393
• 1247771-97-6
• EN300-1140037
• AKOS011199140
• 1H-Pyrazole-1-hexanamide, α-amino-4-chloro-α-methyl-

• Inchi： 1S/C10H17ClN4O/c1-10(13,9(12)16)4-2-3-5-15-7-8(11)6-14-15/h6-7H,2-5,13H2,1H3,(H2,12,16)
• InChI Key： RJSCXEWQLLJYTM-UHFFFAOYSA-N
• SMILES： N1(CCCCC(N)(C)C(N)=O)C=C(Cl)C=N1

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 445.3±45.0 °C(Predicted)
• pka: 15.98±0.50(Predicted)

Additional information on 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide

Latest Research Advances on 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide (CAS: 1247771-97-6)

2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide (CAS: 1247771-97-6) is a novel small-molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and hexanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of significant scientific interest.

The synthesis of 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide involves a multi-step chemical process, with the key intermediate being the pyrazole moiety. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its subsequent biological evaluation. The compound's structural features, including the chloro-substituted pyrazole and the methylhexanamide chain, are believed to contribute to its bioactivity and selectivity.

Recent pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro assays indicate that 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its possible application in the treatment of inflammatory diseases, although further in vivo studies are required to validate these findings.

In addition to its anti-inflammatory potential, the compound has also been investigated for its role in neurodegenerative diseases. Early-stage research indicates that it may interact with neuronal receptors, offering neuroprotective effects. However, the exact mechanism of action remains under investigation, and more comprehensive studies are needed to elucidate its therapeutic potential in this context.

The pharmacokinetic profile of 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide has been another area of focus. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. Initial results suggest moderate bioavailability and a favorable safety profile, but further optimization may be necessary to enhance its drug-like properties.

Despite the promising findings, several challenges remain in the development of 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide as a therapeutic agent. These include improving its solubility, stability, and target specificity. Researchers are also exploring structural analogs to identify derivatives with enhanced efficacy and reduced side effects.

In conclusion, 2-amino-6-(4-chloro-1H-pyrazol-1-yl)-2-methylhexanamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structure and preliminary bioactivity data warrant further investigation to fully understand its therapeutic potential. Continued research efforts will be essential to translate these findings into clinical applications.